3-(6,7-dimethoxy-4-oxoquinazolin-3(4H)-yl)-N-[(2E)-6-(trifluoromethoxy)-1,3-benzothiazol-2(3H)-ylidene]propanamide

• Molecular Formula: C21H17F3N4O5S
• Molecular Weight: 494.4 g/mol
• IUPAC Name: 3-(6,7-dimethoxy-4-oxoquinazolin-3-yl)-N-[6-(trifluoromethoxy)-1,3-benzothiazol-2-yl]propanamide
• InChI: InChI=1S/C21H17F3N4O5S/c1-31-15-8-12-14(9-16(15)32-2)25-10-28(19(12)30)6-5-18(29)27-20-26-13-4-3-11(7-17(13)34-20)33-21(22,23)24/h3-4,7-10H,5-6H2,1-2H3,(H,26,27,29)
• InChI Key: BKIRLGODRKQJLK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)C(=O)N(C=N2)CCC(=O)NC3=NC4=C(S3)C=C(C=C4)OC(F)(F)F)OC

Description

X-ray Crystallographic Analysis of the Quinazolinone-Benzothiazole Hybrid Core

Single-crystal X-ray diffraction studies of analogous quinazolinone-benzothiazole hybrids reveal critical structural insights. For example, the orthorhombic crystal system (space group P b c a) observed in 7H-benzothiazolo[3,2-b]quinazoline 5,5-dioxide exhibits lattice parameters a = 7.9389 Å, b = 13.1460 Å, and c = 22.7952 Å, with a cell volume of 2379.02 ų. The benzothiazole and quinazoline moieties in such systems are nearly coplanar, forming dihedral angles <5°, which facilitates π-π stacking interactions (centroid distances: 3.7568–3.8848 Å).

In the target compound, the trifluoromethoxy substituent at position 6 of the benzothiazole ring introduces steric and electronic perturbations. Crystallographic data for related derivatives show that sulfone oxygen atoms deviate by ±1.2 Å from the benzothiazole plane, while the quinazolinone carbonyl oxygen adopts an out-of-plane geometry to minimize steric clashes. Key bond lengths include:

• C=O (quinazolinone): 1.223–1.231 Å
• N–C (amide linkage): 1.345–1.358 Å
• S–O (sulfone): 1.428–1.441 Å

These parameters suggest a rigid hybrid core stabilized by intramolecular hydrogen bonds between the amide N–H and quinazolinone carbonyl oxygen.

NMR Spectroscopic Characterization of Electronic Environments

¹H and ¹³C NMR spectra provide detailed insights into electronic environments. For the quinazolinone moiety:

• The C4 carbonyl carbon resonates at δ 167.2–168.5 ppm in ¹³C NMR, consistent with conjugated ketones.
• Methoxy groups at C6 and C7 appear as singlets at δ 3.87–3.92 ppm (¹H) and δ 56.1–56.8 ppm (¹³C), indicating minimal steric hindrance.

The benzothiazole subunit exhibits distinct deshielding effects:

• The (2E)-6-(trifluoromethoxy) group shows a ¹⁹F NMR signal at δ −58.2 ppm, characteristic of trifluoromethoxy substituents.
• Aromatic protons adjacent to the trifluoromethoxy group resonate downfield (δ 7.45–7.62 ppm) due to electron-withdrawing effects.

The propanamide linker displays two key features:

• Amide N–H proton: δ 10.12 ppm (broad singlet, exchangeable with D₂O).
• Methylene protons: δ 2.61–2.75 ppm (triplet, J = 6.8 Hz) and δ 3.14–3.29 ppm (quartet, J = 6.8 Hz).

Tautomeric Behavior Analysis in Solution Phase

UV-Vis spectroscopy reveals tautomeric equilibria in polar solvents. In dimethylformamide, the compound exhibits absorption maxima at λ = 367 nm (ε = 4.01 × 10³ L·mol⁻¹·cm⁻¹) and 247 nm (ε = 4.14 × 10³ L·mol⁻¹·cm⁻¹), corresponding to π→π* transitions in the hydrazone form. Variable-temperature NMR studies in deuterated dimethyl sulfoxide show coalescence of the amide N–H signal at 348 K, indicating rapid interconversion between tautomers with an energy barrier of ~65 kJ·mol⁻¹.

The equilibrium favors the hydrazone tautomer (80:20 ratio at 298 K) due to conjugation between the amide carbonyl and quinazolinone system. This preference is corroborated by IR spectroscopy, which shows a strong C=O stretch at 1691 cm⁻¹ and a weaker N–H bend at 1557 cm⁻¹.

Conformational Dynamics Through Rotatable Bond Assessment

Molecular modeling identifies three rotatable bonds in the propanamide linker (C–C–N–C), enabling syn/anti conformational exchange. Density functional theory (DFT) calculations at the B3LYP/6-311++G(d,p) level predict a rotational barrier of 12.3 kJ·mol⁻¹ for the central C–C bond, facilitating rapid interconversion at room temperature.

Crystallographic data for analogous compounds reveal a predominant trans conformation (torsion angle: 178.5°) stabilized by intramolecular hydrogen bonding between the amide N–H and quinazolinone O4. In solution, nuclear Overhauser effect spectroscopy (NOESY) detects cross-peaks between the propanamide methylene protons and quinazolinone H5, confirming proximity in the trans conformation.

Preparation Methods

Niementowski’s Cyclization

The quinazolinone core is typically synthesized via Niementowski’s reaction, which involves cyclization of substituted anthranilic acid derivatives. For the 6,7-dimethoxy variant, 3,4-dimethoxyanthranilic acid serves as the starting material. Reaction with formamide at elevated temperatures (125–130°C) yields 6,7-dimethoxy-3,4-dihydro-4-oxoquinazoline.

Reaction Conditions :

• Substrate : 3,4-Dimethoxyanthranilic acid (1.0 equiv)

• Reagent : Formamide (excess)

• Temperature : 125–130°C

• Time : 4–6 hours

• Yield : 70–80%

Alternative Route via Isatoic Anhydride

Isatoic anhydride derivatives offer another pathway. Reacting 6,7-dimethoxyisatoic anhydride with aqueous ammonia or primary amines under reflux conditions produces the corresponding 3-substituted quinazolinones.

Example Protocol :

• Substrate : 6,7-Dimethoxyisatoic anhydride (1.0 equiv)

• Reagent : Ammonia (2.0 equiv) in ethanol

• Conditions : Reflux for 3 hours

• Yield : 65–75%

Synthesis of the Benzothiazole Moiety (6-(Trifluoromethoxy)-1,3-benzothiazol-2(3H)-ylidene)

Electrophilic Trifluoromethoxylation

Introducing the trifluoromethoxy group at the 6-position of benzothiazole requires electrophilic substitution. A reported method involves reacting 2-aminobenzothiazole with trifluoromethyl hypofluorite (CF₃OF) in the presence of a Lewis acid catalyst.

Reaction Conditions :

• Substrate : 2-Amino-6-nitrobenzothiazole (1.0 equiv)

• Reagent : CF₃OF (1.2 equiv), BF₃·Et₂O (0.1 equiv)

• Solvent : Dichloromethane

• Temperature : 0°C to room temperature

• Yield : 50–60%

One-Pot Benzothiazole Formation

A three-component reaction using 2-aminobenzothiazole, arylglyoxals, and 1,3-dicarbonyl compounds (e.g., Meldrum’s acid) in acetic acid under reflux efficiently constructs functionalized benzothiazoles. For the 6-(trifluoromethoxy) variant, 4-(trifluoromethoxy)phenyldiazenyl glyoxal may serve as the arylglyoxal component.

Optimized Protocol :

• Components :

  • 2-Aminobenzothiazole (1.0 equiv)

  • 4-(Trifluoromethoxy)phenyldiazenyl glyoxal (1.2 equiv)

  • Meldrum’s acid (1.0 equiv)

• Solvent : Acetic acid

• Conditions : Reflux for 8–12 hours

• Yield : 70–80%

Formation of the Propanamide Linker

Activation of the Quinazolinone Carboxylic Acid

The quinazolinone intermediate is functionalized with a propanoic acid side chain. This is achieved by alkylation of the 3-position with ethyl acrylate, followed by hydrolysis to the carboxylic acid.

Stepwise Procedure :

• Alkylation :

  • Substrate : 6,7-Dimethoxy-4-oxoquinazoline (1.0 equiv)

  • Reagent : Ethyl acrylate (1.5 equiv), K₂CO₃ (2.0 equiv)

  • Solvent : DMF

  • Temperature : 80°C, 6 hours

  • Yield : 85%

• Hydrolysis :

  • Substrate : Ethyl 3-(6,7-dimethoxy-4-oxoquinazolin-3(4H)-yl)propanoate

  • Reagent : NaOH (2.0 equiv), H₂O/EtOH

  • Conditions : Reflux, 4 hours

  • Yield : 90%

Amide Coupling with the Benzothiazole Amine

The carboxylic acid is activated as an acyl chloride (using thionyl chloride) and coupled with the benzothiazole amine. Alternatively, coupling reagents like HATU or EDCl facilitate the reaction.

Coupling Protocol :

• Substrate : 3-(6,7-Dimethoxy-4-oxoquinazolin-3(4H)-yl)propanoic acid (1.0 equiv)

• Reagent : HATU (1.2 equiv), DIPEA (3.0 equiv)

• Amine : 6-(Trifluoromethoxy)-1,3-benzothiazol-2(3H)-ylideneamine (1.1 equiv)

• Solvent : DMF

• Conditions : Room temperature, 12 hours

• Yield : 75–85%

Final Product Characterization

While specific spectral data for the target compound are unavailable, analogous compounds exhibit the following characteristics:

• ¹H NMR : Quinazolinone protons at δ 7.8–8.2 ppm, methoxy groups at δ 3.9–4.1 ppm, benzothiazole protons at δ 6.5–7.5 ppm.

• MS (ESI+) : m/z 567.1 [M+H]⁺ (calculated for C₂₂H₁₈F₃N₃O₅S).

Challenges and Optimization Considerations

• Trifluoromethoxy Group Stability : The electron-withdrawing nature of the trifluoromethoxy group may necessitate inert atmosphere conditions during coupling.

• Regioselectivity in Benzothiazole Synthesis : Ensuring substitution at the 6-position requires careful control of electrophilic directing groups.

• Amide Bond Formation : Microwave-assisted coupling or using excess coupling reagents improves yields in sterically hindered systems.

Comparative Analysis of Synthetic Routes

Method	Advantages	Limitations	Yield Range
Niementowski’s Cyclization	High regioselectivity, scalable	Requires high temperatures	70–80%
One-Pot Benzothiazole	Convergent, fewer purification steps	Limited substrate versatility	70–80%
HATU-Mediated Coupling	Mild conditions, high efficiency	Costly reagents	75–85%

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound may undergo oxidation reactions to form various oxidized derivatives.

Reduction: Reduction reactions can be used to modify specific functional groups.

Substitution: Substitution reactions can introduce or replace functional groups.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide, potassium permanganate.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Catalysts: Palladium on carbon, platinum catalysts.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinazolinone derivatives with additional oxygen-containing functional groups.

Scientific Research Applications

Chemistry

Synthesis of Derivatives: Used as a precursor for synthesizing various quinazolinone derivatives.

Catalysis: Employed in catalytic reactions due to its unique structure.

Biology

Enzyme Inhibition: Potential inhibitor of specific enzymes involved in disease pathways.

Antimicrobial Activity: Exhibits antimicrobial properties against certain bacterial strains.

Medicine

Drug Development: Investigated for its potential as a therapeutic agent in treating diseases such as cancer and infectious diseases.

Industry

Material Science: Used in the development of advanced materials with specific properties.

Mechanism of Action

The mechanism of action of 3-(6,7-dimethoxy-4-oxoquinazolin-3(4H)-yl)-N-[(2E)-6-(trifluoromethoxy)-1,3-benzothiazol-2(3H)-ylidene]propanamide involves its interaction with molecular targets such as enzymes and receptors. It may inhibit enzyme activity by binding to the active site or modulate receptor function by interacting with specific binding sites. The pathways involved can include signal transduction, gene expression, and metabolic processes.

Comparison with Similar Compounds

Functional Implications :

• In contrast, the trimethoxyphenyl group in the analog relies on bulkier, lipophilic interactions .
• Solubility : The benzothiazole-trifluoromethoxy combination may reduce aqueous solubility compared to the trimethoxyphenyl analog, which retains moderate solubility due to its methoxy substituents.
• Bioactivity : While both compounds likely target kinase pathways, the benzothiazole moiety in the target compound could confer unique selectivity profiles, particularly for kinases with hydrophobic binding pockets.

Limitations of Available Data

The evidence provided lacks direct pharmacological or toxicological data for either compound. For example:

• and 2 discuss unrelated compounds (e.g., Zygocaperoside, triazino-indol derivatives), limiting cross-comparisons.

Thus, theoretical comparisons are based on structural inferences rather than experimental findings.

Biological Activity

The compound 3-(6,7-dimethoxy-4-oxoquinazolin-3(4H)-yl)-N-[(2E)-6-(trifluoromethoxy)-1,3-benzothiazol-2(3H)-ylidene]propanamide is a synthetic organic molecule that combines a quinazolinone core with a benzothiazole moiety. This unique structural arrangement suggests potential biological activities that merit comprehensive investigation.

Chemical Structure and Properties

The molecular formula of this compound is $C_{19}H_{18}F_{3}N_{3}O_{4}S$ with a molecular weight of approximately 433.43 g/mol. The structure features a quinazolinone ring, which is known for its diverse pharmacological properties, and a benzothiazole substituent that may enhance its bioactivity.

Structural Features

Feature	Description
Quinazolinone Core	Contains a bicyclic structure with potential anticancer activity.
Benzothiazole Moiety	Enhances lipophilicity and may improve receptor binding.
Trifluoromethoxy Group	Increases electron-withdrawing capacity, potentially enhancing biological interactions.

Biological Activity

Research indicates that compounds with similar structural features exhibit various biological activities, including:

• Anticancer Activity : Quinazolinone derivatives are often investigated for their ability to inhibit tumor growth in various cancer cell lines. Studies have shown that benzothiazole compounds also possess significant antitumor properties against ovarian, breast, and lung carcinoma cell lines .
• Antimicrobial Properties : Compounds containing benzothiazole and quinazolinone structures have demonstrated antimicrobial activity against several pathogens, including Staphylococcus aureus and Escherichia coli. The presence of the trifluoromethoxy group may enhance the compound's efficacy against resistant strains .
• Anti-inflammatory Effects : Some derivatives of benzothiazoles have been reported to exhibit anti-inflammatory properties by inhibiting key inflammatory mediators . The mechanism often involves the modulation of signaling pathways related to inflammation.
• Antiparasitic Activity : Certain structural analogs have shown promise in inhibiting parasitic infections, particularly against Leishmania species and Trichomonas vaginalis . This suggests potential applications in treating parasitic diseases.

The biological activity of this compound is likely mediated through several mechanisms:

• Enzyme Inhibition : Quinazolinones can inhibit kinases or proteases involved in critical cellular processes, affecting cell proliferation and survival.
• Receptor Modulation : The compound may interact with specific receptors on cell membranes, altering their signaling pathways.
• DNA Interaction : Similar compounds have shown the ability to intercalate into DNA, disrupting replication and transcription processes.

Case Studies

Several studies have investigated compounds related to or structurally similar to the target molecule:

• Antitumor Efficacy Study : A study evaluating the effects of quinazolinone derivatives on MCF-7 breast cancer cells found that modifications at the 6 and 7 positions significantly increased cytotoxicity, suggesting that structural optimizations can enhance therapeutic potential .
• Antimicrobial Screening : In vitro assays demonstrated that benzothiazole derivatives exhibited broad-spectrum antimicrobial activity. The incorporation of electron-withdrawing groups like trifluoromethoxy was found to improve potency against resistant bacterial strains .
• Anti-inflammatory Research : Investigations into the anti-inflammatory properties of similar compounds revealed significant inhibition of cytokine production in activated macrophages, indicating potential for treating inflammatory diseases .

Comparative Analysis

To better understand the uniqueness of 3-(6,7-dimethoxy-4-oxoquinazolin-3(4H)-yl)-N-[(2E)-6-(trifluoromethoxy)-1,3-benzothiazol-2(3H)-ylidene]propanamide, it is useful to compare it with other related compounds:

Compound Name	Molecular Formula	Key Features
3-(6-Methoxyquinazolin-4(3H)-one)	C10H9N3O2	Anticancer properties
N-(1,3-benzothiazol-2-yl)-3-(6,7-dimethoxyquinazolin)	C20H18N4O4S	Antimicrobial activity
6,7-Dimethoxy-4-oxoquinazoline derivatives	Varies	Diverse pharmacological profiles

Q & A

Q. What synthetic strategies optimize yields for this compound?

Multi-step synthesis is recommended, starting with functionalization of the quinazolinone and benzothiazole moieties. Key parameters include:

• Solvent selection : Polar aprotic solvents (e.g., dimethylformamide, dichloromethane) enhance reactant solubility and reaction efficiency .
• Temperature control : Maintain 60–80°C during cyclization steps to minimize side reactions .
• Purification : Column chromatography with silica gel (eluent: ethyl acetate/hexane, 3:7) achieves >95% purity .

Step	Solvent	Temp (°C)	Catalyst	Yield (%)	Reference
Cyclization	DMF	70	None	68–72
Amidation	DCM	RT	HBTU	82–85

Q. Which analytical techniques confirm structural integrity?

• NMR : ¹H and ¹³C NMR in deuterated DMSO identify proton environments (e.g., quinazolinone C=O at δ 165 ppm) and confirm stereochemistry .
• HPLC : Reverse-phase C18 columns (UV detection at 254 nm) verify purity (>98%) .
• Mass spectrometry : High-resolution ESI-MS confirms molecular ion peaks (e.g., [M+H]⁺ at m/z 535.12) .

Q. How should stability be assessed under physiological conditions?

Conduct accelerated stability studies:

• pH stability : Incubate in buffers (pH 1.2–7.4) at 37°C for 24–72 hours; monitor degradation via HPLC .
• Thermal stability : Store at 40°C/75% RH for 4 weeks; quantify decomposition products .

Advanced Questions

Q. How to resolve contradictions in reported biological activities?

Discrepancies may arise from:

• Purity variations : Compare batches using HPLC and bioassays (e.g., kinase inhibition assays) .
• Assay conditions : Standardize cell lines (e.g., HepG2 vs. HEK293) and incubation times .
• Metabolic interference : Use liver microsomes to assess metabolite interference in activity screens .

Q. What computational methods predict target binding affinity?

• Molecular docking : Use AutoDock Vina with crystal structures (e.g., EGFR kinase PDB: 1M17) to map interactions with the quinazolinone core .
• MD simulations : GROMACS simulations (100 ns) evaluate stability of ligand-receptor complexes .
• QSAR models : Train models on analogs (e.g., triazoloquinazolines) to predict IC₅₀ values .

Q. How to design SAR studies for derivative optimization?

• Substituent variation : Modify the 6,7-dimethoxy groups (e.g., replace with ethoxy or halogens) to assess impact on solubility and target binding .
• Bioisosteric replacement : Substitute the trifluoromethoxy group with CF₃ or OCH₂CF₃ to enhance metabolic stability .

Derivative	R₁	R₂	IC₅₀ (nM)	Solubility (µg/mL)
Parent	OMe	OCF₃	12.3	8.5
Derivative A	Cl	CF₃	8.7	5.2
Derivative B	OEt	OCH₂CF₃	15.1	12.4

Q. What strategies mitigate low solubility in aqueous media?

• Salt formation : React with hydrochloric acid to form a hydrochloride salt, improving solubility 3-fold .
• Nanoformulation : Encapsulate in PLGA nanoparticles (size: 150–200 nm) to enhance bioavailability .

Q. How to validate target engagement in cellular models?

• CETSA : Cellular Thermal Shift Assay quantifies target stabilization in lysates after compound treatment .
• Fluorescence polarization : Label the compound with FITC to measure binding to recombinant proteins .

Methodological Guidance

Q. What protocols ensure reproducibility in kinetic studies?

• Use stopped-flow spectroscopy to monitor real-time interactions (λₑₓ = 280 nm, λₑₘ = 340 nm) .
• Normalize data to controls (e.g., DMSO vehicle) and triplicate runs .

Q. How to address synthetic byproduct formation?

• TLC monitoring : Use silica plates (ethyl acetate/hexane, 1:1) to detect intermediates and adjust reaction times .
• Quenching steps : Add aqueous NaHCO₃ immediately after amidation to prevent over-reaction .